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Compound of Interest

Compound Name: L-hydroxylysine dihydrochloride

Cat. No.: B15572318 Get Quote

L-Hydroxylysine Dihydrochloride: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
L-hydroxylysine dihydrochloride is a hydroxylated derivative of the essential amino acid L-

lysine. It plays a crucial role in the biosynthesis and structural integrity of collagen, the most

abundant protein in mammals. This technical guide provides an in-depth overview of the

chemical properties, structure, and biological significance of L-hydroxylysine
dihydrochloride, along with detailed experimental protocols for its characterization.

Chemical Properties and Structure
L-hydroxylysine dihydrochloride is typically a white to off-white crystalline powder. Its

chemical structure is characterized by a lysine backbone with a hydroxyl group at the 5-position

and is stabilized as a dihydrochloride salt, which enhances its solubility in water.

Table 1: Chemical and Physical Properties of L-Hydroxylysine Dihydrochloride
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Property Value Reference(s)

Molecular Formula C₆H₁₆Cl₂N₂O₃ [1][2]

Molecular Weight 235.11 g/mol [1][3]

Appearance
White to off-white crystalline

powder
[1]

CAS Number 172213-74-0 [1][2]

Stereochemistry (2S,5R) [3]

Melting Point 225 °C (decomposes) [4]

Solubility Soluble in water [1]

Optical Rotation
Data not available in the

searched literature.

Structure
The chemical structure of L-hydroxylysine features two stereocenters, at the alpha-carbon (C2)

and the delta-carbon (C5). The naturally occurring and biologically active form is the (2S,5R)

stereoisomer. The presence of the hydroxyl group and two amino groups makes it a highly

functional molecule, capable of participating in various biochemical reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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